![molecular formula C6H8N2O2S3 B290045 Ethyl [(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate CAS No. 83123-75-5](/img/structure/B290045.png)
Ethyl [(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate
Overview
Description
“Ethyl [(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate” is a chemical compound with the linear formula C10H14N2O4S3 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Molecular Structure Analysis
The molecular structure of a compound is responsible for its various pharmacological activities. The 1,3,4-thiadiazole moiety, which is present in this compound, is known to exhibit a wide range of biological activities .Scientific Research Applications
Pharmaceutical Research
Ethyl [(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate and its derivatives have been explored for their potential in pharmaceutical research due to their diverse pharmacological activities. These include fungicidal, insecticidal, bactericidal, herbicidal, anti-tumor, antituberculosis, anti-inflammatory properties . The compound’s ability to disrupt processes related to DNA replication allows it to inhibit the replication of both bacterial and cancer cells .
Antimicrobial Applications
The antimicrobial properties of 1,3,4-thiadiazol derivatives make them valuable in combating microorganisms found in industrial cooling fluids. Some derivatives have shown high activity in killing bacteria , suggesting potential applications for Ethyl [(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate in similar contexts.
Antioxidant Properties
Some 1,3,4-thiadiazol derivatives have been reported to possess effective antioxidant properties . This indicates a possible application for Ethyl [(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate in the development of antioxidant agents.
Analgesic Research
Research into the antinociceptive effects of 1,3,4-thiadiazol derivatives on nociceptive pathways of the nervous system has been conducted. These studies evaluate the compounds’ effects against mechanical, thermal, and chemical stimuli , suggesting that Ethyl [(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate could be investigated for analgesic properties.
Antifungal and Antibacterial Agents
Extensive research has been performed on synthesizing new potent antibacterial and antifungal agents using 1,3,4-thiadiazol as a core structure . This broad spectrum of activity against various pathogens highlights another significant application area for Ethyl [(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetate.
Safety and Hazards
properties
IUPAC Name |
ethyl 2-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)sulfanyl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2S3/c1-2-10-4(9)3-12-6-8-7-5(11)13-6/h2-3H2,1H3,(H,7,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAIGHLCSLWCUOV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NNC(=S)S1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00360878 |
Source
|
| Record name | AO-780/25081011 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00360878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
29.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26730509 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
83123-75-5 |
Source
|
| Record name | AO-780/25081011 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00360878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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